3-Chloro-5-(2-methoxy-5-trifluoromethylphenyl)phenol, 95%

• IUPAC Name: 3-chloro-5-[2-methoxy-5-(trifluoromethyl)phenyl]phenol
• InChI: InChI=1S/C14H10ClF3O2/c1-20-13-3-2-9(14(16,17)18)6-12(13)8-4-10(15)7-11(19)5-8/h2-7,19H,1H3
• InChI Key: MSONTEKYUKOZHN-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(F)(F)F)C2=CC(=CC(=C2)Cl)O
• Molecular Formula: C14H10ClF3O2
• DSSTOX Substance ID: DTXSID60686187
• Molecular Weight: 302.67 g/mol
• CAS RN: 1261944-66-4

Description

3-Chloro-5-(2-methoxy-5-trifluoromethylphenyl)phenol, 95% (3-CMTFPP) is a phenolic compound that has recently gained attention in scientific research due to its wide range of potential applications. It is a colorless solid that is soluble in organic solvents and has a melting point of approximately 111°C. Its chemical structure consists of a phenol ring with three chlorines, two methoxy groups, and one trifluoromethyl group attached to the ring. 3-CMTFPP has a variety of biochemical and physiological effects, and its ability to act as an inhibitor of certain enzymes makes it a promising compound for use in laboratory experiments.

Scientific Research Applications

3-Chloro-5-(2-methoxy-5-trifluoromethylphenyl)phenol, 95% has been used in a wide range of scientific research applications. It has been studied for its potential as an inhibitor of certain enzymes, such as the enzyme acetylcholinesterase, which is involved in the regulation of neurotransmission. It has also been studied for its ability to act as an antioxidant, which may be beneficial in the prevention of certain diseases. Additionally, 3-Chloro-5-(2-methoxy-5-trifluoromethylphenyl)phenol, 95% has been studied for its potential to act as an anticancer agent.

Mechanism of Action

The exact mechanism of action of 3-Chloro-5-(2-methoxy-5-trifluoromethylphenyl)phenol, 95% is not yet fully understood. However, it is believed that 3-Chloro-5-(2-methoxy-5-trifluoromethylphenyl)phenol, 95% acts as an inhibitor of certain enzymes, such as acetylcholinesterase, by binding to the active site of the enzyme and preventing it from catalyzing its reaction. Additionally, 3-Chloro-5-(2-methoxy-5-trifluoromethylphenyl)phenol, 95% may act as an antioxidant by scavenging free radicals and preventing them from damaging cells.
Biochemical and Physiological Effects
3-Chloro-5-(2-methoxy-5-trifluoromethylphenyl)phenol, 95% has been studied for its potential biochemical and physiological effects. It has been shown to inhibit the enzyme acetylcholinesterase, which is involved in the regulation of neurotransmission. Additionally, it has been studied for its ability to act as an antioxidant and for its potential to act as an anticancer agent.

Advantages and Limitations for Lab Experiments

3-Chloro-5-(2-methoxy-5-trifluoromethylphenyl)phenol, 95% has several advantages for use in laboratory experiments. It is a relatively simple compound to synthesize and is available in high purity. Additionally, it is relatively stable and has a relatively low melting point. One limitation of 3-Chloro-5-(2-methoxy-5-trifluoromethylphenyl)phenol, 95% is that its exact mechanism of action is not yet fully understood, which can make it difficult to predict its effects in certain experiments.

Future Directions

There are several potential future directions for research involving 3-Chloro-5-(2-methoxy-5-trifluoromethylphenyl)phenol, 95%. One potential direction is further research into its mechanism of action, which could lead to a better understanding of its effects in various experiments. Additionally, further research into its potential as an inhibitor of certain enzymes, such as acetylcholinesterase, could lead to the development of new therapeutic agents. Additionally, further research into its potential as an antioxidant and anticancer agent could lead to new treatments for various diseases. Finally, further research into its potential as a drug delivery agent could lead to the development of more effective drug delivery systems.

Synthesis Methods

3-Chloro-5-(2-methoxy-5-trifluoromethylphenyl)phenol, 95% can be synthesized through a simple three-step process. The first step involves the reaction of hydrochloric acid with 2-methoxy-5-trifluoromethylphenol in a 1:1 molar ratio. The product of this reaction is then reacted with 3-chloroaniline in a 1:2 molar ratio. The final step of the synthesis involves the reaction of the product of the second step with a base such as potassium hydroxide in a 1:1 molar ratio. The resulting product is 3-Chloro-5-(2-methoxy-5-trifluoromethylphenyl)phenol, 95% with a purity of 95%.